Cas no 2090399-06-5 (3-(1,1-difluoroethyl)-1,4'-bipiperidine)

• Product name: 3-(1,1-difluoroethyl)-1,4'-bipiperidine
• CAS No: 2090399-06-5
• MF: C₁₂H₂₂F₂N₂
• MW: 232.313290119171
• CID: 5722673
• PubChem ID: 121202531

3-(1,1-difluoroethyl)-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1,4'-Bipiperidine, 3-(1,1-difluoroethyl)-
• 3-(1,1-Difluoroethyl)-1,4'-bipiperidine
• F1907-6345
• 2090399-06-5
• AKOS026710714
• 3-(1,1-difluoroethyl)-1,4'-bipiperidine

• Inchi： 1S/C12H22F2N2/c1-12(13,14)10-3-2-8-16(9-10)11-4-6-15-7-5-11/h10-11,15H,2-9H2,1H3
• InChI Key： ZCLVLDDEXOKHAG-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)CCCC(C(F)(F)C)C1

Computed Properties

• Exact Mass: 232.17510503g/mol
• Monoisotopic Mass: 232.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 284.2±35.0 °C(Predicted)
• pka: 10.31±0.10(Predicted)